Cas no 1864062-17-8 (4-Methyl-2-(piperidin-3-ylthio)thiazole hydrochloride)

• Product Name: 4-Methyl-2-(piperidin-3-ylthio)thiazole hydrochloride
• CAS No: 1864062-17-8
• MF: C₉H₁₅ClN₂S₂
• MW: 250.811798334122
• CID: 5719739
• PubChem ID: 86262668
• Update Time: 2025-05-23

4-Methyl-2-(piperidin-3-ylthio)thiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747383
• 4-methyl-2-(piperidin-3-ylthio)thiazolehydrochloride
• 1864062-17-8
• 3-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]piperidine hydrochloride
• 4-methyl-2-piperidin-3-ylsulfanyl-1,3-thiazole;hydrochloride
• EN300-240525
• F2167-1729
• 4-methyl-2-(piperidin-3-ylthio)thiazole hydrochloride
• Piperidine, 3-[(4-methyl-2-thiazolyl)thio]-, hydrochloride (1:1)
• 4-Methyl-2-(piperidin-3-ylthio)thiazole hydrochloride

• Inchi： 1S/C9H14N2S2.ClH/c1-7-6-12-9(11-7)13-8-3-2-4-10-5-8;/h6,8,10H,2-5H2,1H3;1H
• InChI Key： NXRUGUYRMBMBMD-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC(C)=CS1)C1CNCCC1

Computed Properties

• Exact Mass: 250.0365185g/mol
• Monoisotopic Mass: 250.0365185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Methyl-2-(piperidin-3-ylthio)thiazole hydrochloride

4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride (CAS No. 1864062-17-8)

The compound 4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride (CAS No. 1864062-17-8) is a significant molecule in the field of organic chemistry, particularly within the realms of heterocyclic compounds and their applications in drug discovery and materials science. This compound, characterized by its thiazole ring system, has garnered attention due to its unique structural features and potential bioactivity. The thiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is a common structural motif in various pharmaceutical agents, including antibiotics, antifungal drugs, and anticancer therapeutics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride, leveraging methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield and purity of the compound but also pave the way for its scalability in industrial settings. The incorporation of a piperidinyl group further augments the compound's versatility, as piperidine derivatives are known for their role in modulating pharmacokinetic properties such as solubility and bioavailability.

From a biological standpoint, 4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride has demonstrated promising activity in preclinical studies targeting various disease states. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an inhibitor of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) suggests its suitability for central nervous system (CNS) applications, a critical factor in drug development.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its sulfur-containing thiazole ring contributes to its thermal stability and electronic properties, making it a candidate for advanced materials such as high-performance polymers and optoelectronic devices. Recent studies in *Chemical Communications* have explored its role as a building block for constructing functional materials with tailored properties.

The synthesis of 4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride involves a multi-step process that begins with the preparation of the thiazole core. This is followed by functionalization with the piperidine moiety through nucleophilic substitution or coupling reactions. The hydrochloride salt form is typically obtained by protonation of the nitrogen atom within the piperidine ring, ensuring optimal solubility and stability for downstream applications.

From an analytical perspective, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular architecture and help ensure compliance with quality control standards required for both research and industrial use.

In summary, 4-Methyl-2-(piperidin-3-ylthio)thiazole Hydrochloride (CAS No. 1864062-17-) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological activity profiles, positions it as a valuable asset in contemporary research and development efforts.